Cas no 1176419-60-5 ((1-Benzyl-1h-imidazol-2-yl)-acetic acid methyl ester hydrochloride)

• Product Name: (1-Benzyl-1h-imidazol-2-yl)-acetic acid methyl ester hydrochloride
• CAS No: 1176419-60-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD09970264
• CID: 5024711
• Update Time: 2026-02-28

(1-Benzyl-1h-imidazol-2-yl)-acetic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-1h-imidazol-2-yl)-acetic acid methyl ester hcl
• (1-benzyl-1h-imidazol-2-yl)-acetic acid methyl ester hydrochloride
• methyl 2-(1-benzylimidazol-2-yl)acetate;hydrochloride
• (1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester x HCl
• (1-Benzyl-1H-imidazol-2-yl)-acetic acidmethylester hydrochloride
• (1-Benzyl-1H-imidazol-2-yl)acetic acid methylester hydrochloride
• (1-benzyl-1h-imidazol-2-yl)acetic acidmethyl ester hydrochloride
• (1-Benzyl-1h-imidazol-2-yl)-acetic acid methyl ester hydrochloride

• MDL： MFCD09970264
• Inchi： 1S/C13H14N2O2.ClH/c1-17-13(16)9-12-14-7-8-15(12)10-11-5-3-2-4-6-11;/h2-8H,9-10H2,1H3;1H
• InChI Key： VZXPCVVCKQXRHW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1=NC=CN1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 252
• Topological Polar Surface Area: 44.1

Additional information on (1-Benzyl-1h-imidazol-2-yl)-acetic acid methyl ester hydrochloride

(1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

(1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride (CAS No. 1176419-60-5) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, also known as Benzylimidazole acetic acid methyl ester hydrochloride, is characterized by its unique molecular structure and potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Properties and Structure

(1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride is a white crystalline solid with a molecular formula of C₁₃H₁₅N₂O₂·HCl and a molecular weight of 269.73 g/mol. The compound features a benzylimidazole moiety linked to an acetic acid methyl ester group, which is further protonated to form the hydrochloride salt. This structure confers the compound with specific physicochemical properties, such as solubility in polar solvents and stability under various conditions.

The benzylimidazole moiety is particularly noteworthy due to its ability to interact with biological targets, making it a valuable scaffold for drug design. The acetic acid methyl ester group adds flexibility and modulates the lipophilicity of the molecule, which can influence its pharmacokinetic properties.

Synthesis Methods

The synthesis of (1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-acetamidoacetic acid methyl ester with benzylimidazole in the presence of an appropriate coupling reagent, followed by protonation with hydrochloric acid to form the final product.

A detailed synthetic protocol involves the following steps:

• Step 1: Formation of 2-acetamidoacetic acid methyl ester: This intermediate can be synthesized by reacting glycine methyl ester with acetic anhydride under mild conditions.
• Step 2: Coupling with benzylimidazole: The 2-acetamidoacetic acid methyl ester is then coupled with benzylimidazole using a coupling reagent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) or DCC (dicyclohexylcarbodiimide).
• Step 3: Protonation to form the hydrochloride salt: The resulting product is treated with hydrochloric acid to form the desired hydrochloride salt.

This synthetic route provides a high yield and purity of the final product, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activity and Applications

(1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride has shown promising biological activity in various assays, making it a subject of interest for pharmaceutical research. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases.

One notable application is its use as an inhibitor of histone deacetylases (HDACs). HDAC inhibitors have gained significant attention due to their potential in cancer therapy. Research has demonstrated that (1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride can selectively inhibit HDACs, leading to cell cycle arrest and apoptosis in cancer cells. This makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, this compound has also been investigated for its potential in treating neurodegenerative diseases. Studies have shown that it can modulate certain signaling pathways involved in neuroprotection, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing (1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride into clinical trials. Several Phase I and Phase II trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various indications, including cancer and neurodegenerative disorders.

The future prospects for this compound are bright, given its unique chemical structure and diverse biological activities. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation development. Additionally, efforts are being made to identify new therapeutic targets and expand its applications in other disease areas.

Conclusion

(1-Benzyl-1H-imidazol-2-yl)-acetic acid methyl ester hydrochloride (CAS No. 1176419-60-5) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique molecular structure, coupled with promising biological activities, makes it a valuable candidate for further development. As research continues to advance, this compound holds the promise of contributing to the treatment of various diseases, including cancer and neurodegenerative disorders.